N-[4-(benzyloxy)benzylidene]-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-(4-phenylmethoxyphenyl)-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C16H14N4O/c1-2-4-15(5-3-1)11-21-16-8-6-14(7-9-16)10-19-20-12-17-18-13-20/h1-10,12-13H,11H2/b19-10+
• InChI Key: WWOGBFTYJYMQHT-VXLYETTFSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C=NN3C=NN=C3
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=N/N3C=NN=C3
• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol

Description

N-[4-(benzyloxy)benzylidene]-4H-1,2,4-triazol-4-amine, also known as BBTAA, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. BBTAA is a triazole derivative that has been synthesized through a multistep process and has been found to exhibit interesting biochemical and physiological effects. In

Scientific Research Applications

Corrosion Inhibition

N-[4-(benzyloxy)benzylidene]-4H-1,2,4-triazol-4-amine and related triazole Schiff bases have been studied for their potential as corrosion inhibitors. A research conducted by Chaitra, Mohana, and Tandon (2015) demonstrated that certain triazole Schiff bases, similar in structure to N-[4-(benzyloxy)benzylidene]-4H-1,2,4-triazol-4-amine, showed significant efficiency in inhibiting corrosion on mild steel in acidic environments. The study utilized various techniques including chemical weight loss and electrochemical methods, revealing the compounds' potential in corrosion protection through adsorption and inhibition processes (Chaitra, Mohana, & Tandon, 2015).

Synthesis and Characterization

In 2011, Panchal and Patel explored the synthesis of N-(4H-1,2,4-Triazol-4-yl)acetamide, a compound closely related to N-[4-(benzyloxy)benzylidene]-4H-1,2,4-triazol-4-amine, and its derivatives. Their research was focused on creating various substituted compounds and analyzing their structures through spectroscopic studies. This work contributes to the understanding of the chemical properties and potential applications of similar triazole compounds (Panchal & Patel, 2011).